Cas no 169335-50-6 (tert-butyl 5-chloropyrazine-2-carboxylate)

• Product Name: tert-butyl 5-chloropyrazine-2-carboxylate
• CAS No: 169335-50-6
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD18070852
• CID: 236483
• PubChem ID: 406083
• Update Time: 2025-11-02

tert-butyl 5-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 5-chloro-, 1,1-dimethylethyl ester
• tert-butyl 5-chloropyrazine-2-carboxylate
• 5-chloropyrazine-2-carboxylic acid tert-butyl ester
• 5-chloro-pyrazine-2-carboxylic acid tert-butyl ester
• AC1L8Q4Z
• AC1Q3PYF
• AG-E-18687
• AR-1L6046
• CHEMBL333846
• CTK4D3271
• NSC724001
• tert-butyl 5-chloropyrazine 2-carboxylate
• tert-butyl 5-chloropyrazinoate
• tert-Butyl5-chloropyrazine-2-carboxylate
• D76267
• CS-0101962
• EN300-191547
• DTXSID10328106
• 169335-50-6
• Z1269148893
• HVVYCXYNSSYJOR-UHFFFAOYSA-N
• SCHEMBL2646157
• AKOS026743440
• NSC-724001
• Pyrazinecarboxylic acid, 5-chloro-, 1,1-dimethylethyl ester
• DB-110499

• MDL： MFCD18070852
• Inchi： 1S/C9H11ClN2O2/c1-9(2,3)14-8(13)6-4-12-7(10)5-11-6/h4-5H,1-3H3
• InChI Key： HVVYCXYNSSYJOR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.05103
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08
• LogP: 2.08530

tert-butyl 5-chloropyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on tert-butyl 5-chloropyrazine-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 5-Chloropyrazine-2-carboxylate (CAS: 169335-50-6)

The chemical compound tert-butyl 5-chloropyrazine-2-carboxylate (CAS: 169335-50-6) has garnered significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its pyrazine core and functional carboxylate and chloro substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of tert-butyl 5-chloropyrazine-2-carboxylate as a building block for novel PI3K inhibitors, which are crucial in cancer therapy. The researchers utilized a multi-step synthetic route, starting from commercially available pyrazine derivatives, to achieve high yields of the target compound. The study highlighted the compound's stability under various reaction conditions, making it a reliable intermediate for further functionalization.

In addition to its pharmaceutical applications, recent research has also investigated the role of tert-butyl 5-chloropyrazine-2-carboxylate in agrochemicals. A 2024 report in Pest Management Science detailed its use in the synthesis of new-generation herbicides with improved selectivity and environmental safety profiles. The study emphasized the compound's ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains that modulate herbicidal activity.

From a synthetic chemistry perspective, advancements in catalytic methods have further enhanced the accessibility of tert-butyl 5-chloropyrazine-2-carboxylate. A recent Organic Letters publication (2024) described a palladium-catalyzed carboxylation protocol that significantly reduces the reaction time and improves the overall yield of the compound. This methodological innovation addresses previous challenges related to harsh reaction conditions and low scalability.

Looking ahead, the growing body of research suggests that tert-butyl 5-chloropyrazine-2-carboxylate will continue to play a pivotal role in medicinal chemistry and material science. Its structural features offer ample opportunities for derivatization, positioning it as a valuable scaffold for the development of novel therapeutic agents and functional materials. Future studies are expected to explore its potential in emerging areas such as PROTAC technology and covalent inhibitor design.